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Compound of Interest

Compound Name: FT-1518

Cat. No.: B8103293 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for FT-1518 was not found during our search.

The following procedures are based on general best practices for the disposal of potent,

hazardous laboratory chemicals, such as mTOR inhibitors. Researchers, scientists, and drug

development professionals must consult their institution's Environmental Health and Safety

(EHS) department and the manufacturer's specific SDS for FT-1518 before handling or

disposal.

FT-1518 is identified as a potent dual mTORC1 and mTORC2 inhibitor developed by FTG BIO

LLC for oncological applications.[1] As with many small molecule inhibitors used in research

and drug development, it should be treated as a hazardous chemical. Proper disposal is crucial

to ensure the safety of laboratory personnel and to prevent environmental contamination.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including but not limited to:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

Closed-toe shoes
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All handling of FT-1518, including preparation for disposal, should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedures
1. Waste Segregation and Collection:

Solid Waste:

Contaminated materials such as gloves, bench paper, pipette tips, and vials should be

collected in a dedicated, clearly labeled hazardous waste container.

This container should be a sturdy, leak-proof plastic pail or drum with a secure lid.

Line the container with a clear, heavy-duty plastic bag. Do not use biohazard bags for

chemical waste.[2]

Liquid Waste:

Unused or expired solutions of FT-1518 should be collected in a separate, compatible, and

shatter-resistant container. Plastic-coated glass or high-density polyethylene (HDPE)

bottles are recommended.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("FT-1518"), concentration, and any solvents used.

Never mix FT-1518 waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines. Incompatible wastes can react dangerously.[1]

Empty Containers:

Original containers of FT-1518 are considered hazardous waste even when empty, as they

may retain residue.

For containers that held highly toxic chemicals (a conservative assumption for a potent

mTOR inhibitor), the first three rinses with a suitable solvent must be collected as

hazardous liquid waste.[1]
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After thorough rinsing, the container labels must be defaced or removed, and the

container can then be disposed of as solid waste, following institutional protocols.[1]

2. Labeling and Storage of Hazardous Waste:

All hazardous waste containers must be labeled with a "Hazardous Waste" tag provided by

your institution's EHS department.

The label must include:

The words "Hazardous Waste"

The full chemical name(s) and concentration(s)

The date the waste was first added to the container

The building and room number where the waste was generated

Store waste containers in a designated satellite accumulation area that is under the control

of laboratory personnel and away from general lab traffic.[3]

Ensure secondary containment for all liquid waste containers to capture any potential leaks.

[3]

3. Arranging for Disposal:

Once a waste container is full or has reached the storage time limit set by your institution

(typically 90 days), arrange for a pickup by the EHS department.[3]

Do not attempt to transport hazardous waste yourself.

Quantitative Data Summary for Disposal
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Parameter Guideline Source

pH Range for Neutralization (if

applicable)

Not recommended without

specific SDS. Direct disposal

through EHS is preferred.

General Best Practice

Maximum Container Size in

Lab
10 gallons [1]

Maximum Accumulation Time 90 days [3]

Rinsate Collection for Highly

Toxic Containers
First three rinses [1]

Secondary Containment

Volume

110% of the primary container

volume
[3]

Experimental Protocols
As this document pertains to disposal, detailed experimental protocols for the use of FT-1518
are not provided. All experimental work should be conducted under approved protocols that

include waste disposal plans.

Disposal Workflow Diagram
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Caption: Decision workflow for the proper disposal of FT-1518 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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